Benzamide, N,N'-1,2-ethanediylbis-

• IUPAC Name: N-(2-benzamidoethyl)benzamide
• InChI: InChI=1S/C16H16N2O2/c19-15(13-7-3-1-4-8-13)17-11-12-18-16(20)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20)
• InChI Key: NWGGAHDZCNJXJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID4060943
• Molecular Weight: 268.31 g/mol
• Solubility: >40.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 644-33-7

Description

Benzamide, N,N’-1,2-ethanediylbis- is a chemical compound with the molecular formula C16H16N2O2. It is also known by the common name N- (2-benzamidoethyl)benzamide.

Synthesis Analysis

The compound has been synthesized by the reaction of N,N′-1,2-ethanediylbis (2- hydroxybenzamide) with N-benzyl-2-chloroacetamide and crystallized from DMF. The synthesis of benzamides can also be performed through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation.

Molecular Structure Analysis

Individual molecules of this compound possess crystallographically imposed inversion symmetry. There are intramolecular hydrogen bonds between the phenoxy O atoms and the benzamide N atoms.

Chemical Reactions Analysis

While specific chemical reactions involving Benzamide, N,N’-1,2-ethanediylbis- are not detailed in the search results, benzamides in general can undergo various reactions. For instance, they can be synthesized through the condensation of carboxylic acids and amines.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 268.31000, a density of 1.161g/cm3, a boiling point of 581.3ºC at 760mmHg, and a melting point of 242ºC. It also has a flash point of 233.3ºC.

Scientific Research Applications

Facile Synthesis and Anti-inflammatory Applications

Benzamide derivatives have been synthesized for their potential anti-inflammatory properties. Girgis and Ellithey (2006) synthesized a variety of N,N'-bis{2-[1,2-ethanediylbis(oxy-2,1-phenylene)]-1-(substituted carbonyl)ethenyl}benzamides showing considerable in vivo anti-inflammatory activity, comparable with ketoprofen at various time intervals. This work demonstrates the chemical versatility of benzamide derivatives and their potential in developing new anti-inflammatory agents Girgis & Ellithey, 2006.

Catalysis and Synthesis of Heterocycles

Hyster and Rovis (2010) explored the rhodium-catalyzed oxidative cycloaddition of benzamides and alkynes via C-H/N-H activation, leading to the synthesis of isoquinolones. This reaction demonstrates the applicability of benzamide derivatives in catalyzing the formation of complex heterocycles, highlighting their significance in synthetic chemistry and potential medicinal applications Hyster & Rovis, 2010.

Synthesis and Characterization for Various Biological Activities

Zablotskaya et al. (2013) synthesized new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, characterized them, and evaluated their psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro activities. Some compounds showed marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and antimicrobial action, demonstrating the therapeutic potential of benzamide derivatives in a range of biological applications Zablotskaya et al., 2013.

Novel Reagents and Catalytic Applications

Khazaei et al. (2007) described the preparation and catalytic application of N,N′-dibromo-N,N′-1,2-ethanediylbis (benzene sulfonamide) for the trimethylsilylation of alcohols and phenols with hexamethyldisilazane, showcasing the use of benzamide derivatives as novel reagents in catalysis and organic synthesis under both solution and solvent-free conditions Khazaei et al., 2007.

Heterocyclic Compound Synthesis

The synthesis of complex heterocyclic compounds through catalytic methods using benzamide derivatives is a significant area of research. For instance, Song et al. (2010) developed a methodology for the synthesis of isoquinolones from benzamides and alkynes via oxidative ortho C-H activation of benzamides, showcasing the utility of benzamide derivatives in the synthesis of polycyclic amides, which are intriguing scaffolds for medicinal chemistry Song et al., 2010.

Safety and Hazards

Benzamide, N,N’-1,2-ethanediylbis- may cause skin and eye irritation. It may be harmful if absorbed through the skin, swallowed, or inhaled. In case of contact, it is recommended to flush the eyes or skin with plenty of water and get medical aid.

Mechanism of Action

Target of Action

N,N’-Ethylenebisbenzamide, also known as N-(2-benzamidoethyl)benzamide or Benzamide, N,N’-1,2-ethanediylbis-, is a type of N-substituted benzamide It’s known that these compounds can induce apoptosis in certain cell lines .

Mode of Action

The mode of action of N,N’-Ethylenebisbenzamide involves the induction of apoptosis in cells . Apoptosis is a form of programmed cell death that is essential for maintaining cellular homeostasis. N-substituted benzamides, such as declopramide, have been shown to induce apoptosis in cell lines like the mouse 70Z/3 pre-B cell line and the human promyelocytic cancer cell line HL60 . This is achieved through the release of cytochrome c into the cytosol and the activation of caspase-9 .

Biochemical Pathways

The induction of apoptosis by n-substituted benzamides is known to involve the activation of the caspase cascade . Caspases are a family of protease enzymes that play essential roles in programmed cell death (apoptosis) and inflammation.

Pharmacokinetics

Pharmacokinetics study is crucial for understanding the disposition of a drug within the body and its bioavailability .

Result of Action

The primary result of the action of N,N’-Ethylenebisbenzamide is the induction of apoptosis in certain cell lines . This can lead to the death of cancer cells, potentially making N,N’-Ethylenebisbenzamide a useful compound in cancer treatment.

Action Environment

It’s known that environmental factors can significantly impact the effectiveness of many drugs .